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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445 Get Quote

Barium cyanide is an inorganic chemical compound with the formula Ba(CN)₂.[1][2] It is a

white crystalline salt synthesized from the reaction of hydrogen cyanide and barium hydroxide.

[1]

Chemical Formula
The chemical formula for barium cyanide is Ba(CN)₂.[1][2] This formula indicates that each

molecule of barium cyanide consists of one barium ion (Ba²⁺) and two cyanide ions (CN⁻).

The barium atom carries a +2 charge, while each cyanide polyatomic ion has a -1 charge.[3] To

achieve a neutral compound, two cyanide ions are required to balance the charge of a single

barium ion.[3]

Molar Mass
The molar mass of barium cyanide is approximately 189.36 g/mol .[1][4][5] This value is

calculated by summing the atomic masses of its constituent atoms.

The calculation is as follows:

Barium (Ba): 1 atom × 137.33 g/mol = 137.33 g/mol [6][7]

Carbon (C): 2 atoms × 12.01 g/mol = 24.02 g/mol [7][8]

Nitrogen (N): 2 atoms × 14.01 g/mol = 28.02 g/mol [7]
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Adding these values together gives the total molar mass of the compound.[7]

Element Symbol Quantity
Molar Mass (
g/mol )

Total Mass (
g/mol )

Barium Ba 1 137.33[6][9] 137.33

Carbon C 2 12.01[8][10] 24.02

Nitrogen N 2 14.01 28.02

Total Ba(CN)₂ 189.37

Note: Slight variations in molar mass values can occur due to rounding of atomic masses.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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